5-methyl-N-(6-methylbenzo[d]thiazol-2-yl)furo[3,2-b]pyridine-2-carboxamide

• IUPAC Name: 5-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)furo[3,2-b]pyridine-2-carboxamide
• InChI: InChI=1S/C17H13N3O2S/c1-9-3-5-11-15(7-9)23-17(19-11)20-16(21)14-8-12-13(22-14)6-4-10(2)18-12/h3-8H,1-2H3,(H,19,20,21)
• InChI Key: OHGVHQMHGXAVGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC4=C(O3)C=CC(=N4)C
• Molecular Formula: C17H13N3O2S
• Molecular Weight: 323.4 g/mol

Description

Thiazole compounds, which include a five-membered ring with one sulfur atom and one nitrogen atom, are known for their diverse biological activities. They can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules.

Molecular Structure Analysis

The structure of thiazole compounds is characterized by a planar ring and aromaticity, which is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazole compounds can undergo various chemical reactions, including electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Antimicrobial Studies and Antioxidant Correlations

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Anti-MERS-CoV Drug Research

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Biological Evaluation and Medicinal Role

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ALK5 Inhibition and Hair Follicle Elongation

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Chemical Synthesis and Characterization

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Theoretical Exploration and Geometry Optimization

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Mechanism of Action

Target of Action

The primary target of this compound is related to the treatment of tuberculosis . Benzothiazole derivatives have shown potent inhibition against Mycobacterium tuberculosis . They have also been associated with the inhibition of the non-receptor tyrosine kinase ITK, a component of the T-cell receptor signaling cascade , which may represent a novel treatment for allergic asthma .

Mode of Action

The compound interacts with its targets, leading to inhibition of the growth of Mycobacterium tuberculosis

Biochemical Pathways

Given its anti-tubercular activity, it can be inferred that it interferes with the life cycle of mycobacterium tuberculosis

Result of Action

The compound has shown potent anti-tubercular activity, with better inhibition potency against Mycobacterium tuberculosis compared to standard reference drugs . It has also shown potential as a treatment for allergic asthma by inhibiting the non-receptor tyrosine kinase ITK .

Future Directions

Thiazole derivatives continue to be an area of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on designing and developing new thiazole derivatives with improved properties and lesser side effects.